7-chloro-4-methyl-1-phenyl-1H-pyrazolo[3,4-d]pyridazine

• IUPAC Name: 7-chloro-4-methyl-1-phenylpyrazolo[3,4-d]pyridazine
• InChI: InChI=1S/C12H9ClN4/c1-8-10-7-14-17(9-5-3-2-4-6-9)11(10)12(13)16-15-8/h2-7H,1H3
• InChI Key: RRUMUCVWQIBJNG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C=NN(C2=C(N=N1)Cl)C3=CC=CC=C3
• Molecular Formula: C12H9ClN4
• Molecular Weight: 244.68 g/mol

Description

The compound “7-chloro-4-methyl-1-phenyl-1H-pyrazolo[3,4-d]pyridazine” is a chemical compound with the molecular formula C12H9ClN4. It is a derivative of pyrazolo[3,4-d]pyridazine.

Synthesis Analysis

The synthesis of 1H-pyrazolo[3,4-b]pyridine derivatives, including “7-chloro-4-methyl-1-phenyl-1H-pyrazolo[3,4-d]pyridazine”, has been reported in various studies. The methods for the synthesis are systematized according to the method to assemble the pyrazolopyridine system.

Molecular Structure Analysis

The molecular structure of “7-chloro-4-methyl-1-phenyl-1H-pyrazolo[3,4-d]pyridazine” consists of a pyrazolo[3,4-d]pyridazine core with a chlorine atom at the 7-position, a methyl group at the 4-position, and a phenyl group at the 1-position.

Physical And Chemical Properties Analysis

The physical and chemical properties of “7-chloro-4-methyl-1-phenyl-1H-pyrazolo[3,4-d]pyridazine” include a molecular weight of 244.68. It is a solid at room temperature.

Scientific Research Applications

Pharmaceutical Research: Anticancer Properties

This compound has been investigated for its potential anticancer properties. . The presence of the 7-chloro-4-methyl-1-phenyl substituent could potentially enhance these properties, making it a candidate for further in vitro and in vivo studies.

Development of Fluorescent Sensors

. These sensors can be applied in biological systems to detect or measure biological processes, providing valuable insights into cellular functions.

Future Directions

The future directions for the study of “7-chloro-4-methyl-1-phenyl-1H-pyrazolo[3,4-d]pyridazine” and related compounds could involve further exploration of their synthesis, chemical reactions, and potential applications.

Mechanism of Action

Target of Action

Similar compounds, such as pyrazolo[3,4-d]pyrimidine derivatives, have been identified as inhibitors of cyclin-dependent kinase 2 (cdk2), a protein essential for cell proliferation .

Mode of Action

Related compounds have shown significant inhibitory activity against their targets . For instance, certain pyrazolo[3,4-d]pyrimidine derivatives have demonstrated potent inhibitory activity against CDK2 .

Biochemical Pathways

Inhibition of cdk2, as seen with related compounds, can affect cell cycle progression and induce apoptosis .

Pharmacokinetics

In silico admet studies of related compounds have shown suitable pharmacokinetic properties .

Result of Action

Related compounds have shown significant cytotoxic activities against various cell lines .